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Agent 11

For Researchers, Scientists, and Drug Development Professionals

Introduction

Anti-inflammatory agent 11, also identified as compound 16 and available under the
MedChemExpress catalogue number HY-144727, is a potent small molecule with
demonstrated anti-inflammatory and antimycobacterial properties. This technical guide
provides a comprehensive overview of its chemical structure, physicochemical properties,
biological activity, and the experimental protocols used for its evaluation. The information
presented herein is intended to support further research and development of this compound as
a potential therapeutic agent.

Chemical Structure and Properties

Anti-inflammatory agent 11 is chemically known as 3-(3-hydroxybenzoyl)-2-(4-
methoxyphenyl)-2H-indazole. Its structure is characterized by a central indazole core,
substituted with a 4-methoxyphenyl group at the N2 position and a 3-hydroxybenzoyl group at
the C3 position.

Chemical Structure:

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b12413645?utm_src=pdf-interest
https://www.benchchem.com/product/b12413645?utm_src=pdf-body
https://www.benchchem.com/product/b12413645?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12413645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

lw.Chemical structure of Anti-inflammatory agent 11

Table 1: Physicochemical Properties of Anti-inflammatory Agent 11 (HY-144727)

Property Value Source

3-(3-hydroxybenzoyl)-2-(4-
IUPAC Name i Chem-Space
methoxyphenyl)-2H-indazole

CAS Number 63932-07-0 MedChemExpress
Molecular Formula C21H16N203 MedChemExpress
Molecular Weight 356.37 g/mol MedChemExpress
Appearance Solid

Purity >98% MedChemExpress
Solubility Soluble in DMSO MedChemExpress

Note: Specific quantitative data for properties like melting point, boiling point, and detailed
spectroscopic data (NMR, IR, MS) are not publicly available and would typically be found in the
manufacturer's certificate of analysis or in dedicated chemical analysis publications.

Biological Activity and Mechanism of Action

Anti-inflammatory agent 11 exhibits a dual activity profile, demonstrating both anti-
inflammatory and antimycobacterial effects.

Anti-inflammatory Activity

The anti-inflammatory properties of this compound are attributed to its ability to inhibit the
production of key pro-inflammatory mediators. Specifically, it has been shown to inhibit the
production of nitric oxide (NO), tumor necrosis factor-alpha (TNF-a), and interleukin-1 beta (IL-
1P).[1] This inhibition is achieved through the suppression of inducible nitric oxide synthase
(INOS) expression.[1]

Signaling Pathway:
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The production of INOS, TNF-q, and IL-1[3 is predominantly regulated by the nuclear factor-
kappa B (NF-kB) and mitogen-activated protein kinase (MAPK) signaling pathways.
Inflammatory stimuli, such as lipopolysaccharide (LPS), activate these pathways, leading to the
transcription of genes encoding for these pro-inflammatory mediators. It is hypothesized that
Anti-inflammatory agent 11 exerts its effects by interfering with one or more key components
of these pathways, thereby downregulating the expression of INOS, TNF-a, and IL-1[3.
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Caption: Proposed mechanism of action for Anti-inflammatory agent 11.
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Antimycobacterial Activity

Anti-inflammatory agent 11 has demonstrated potent activity against Mycobacterium

tuberculosis, the causative agent of tuberculosis.

Table 2: Antimycobacterial Activity of Anti-inflammatory Agent 11

Strain MICso (UM) Source
M. tuberculosis H37Rv 1.3 MedChemExpress|[1]
M. tuberculosis M299 6.9 MedChemExpress[1]

Experimental Protocols

The following sections outline the general methodologies for the key experiments cited in this
guide. Specific parameters for Anti-inflammatory agent 11 would need to be optimized.

Determination of Minimum Inhibitory Concentration
(MIC) against Mycobacterium tuberculosis

Workflow Diagram:
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Caption: Workflow for MIC determination.
Protocol:

o Bacterial Culture:Mycobacterium tuberculosis strains (e.g., H37Rv, M299) are cultured in an
appropriate liquid medium (e.g., Middlebrook 7H9 broth supplemented with OADC) to mid-
log phase.

o Compound Preparation: A stock solution of Anti-inflammatory agent 11 in DMSO is
prepared and serially diluted in culture medium to achieve a range of final concentrations.

e |noculation: The bacterial culture is diluted to a standardized inoculum size and added to the
wells of a 96-well microtiter plate containing the serial dilutions of the compound.

 Incubation: The plates are sealed and incubated at 37°C for a period of 7-14 days.
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o MIC Determination: After incubation, a viability indicator such as Resazurin is added to each
well. The MICso is determined as the lowest concentration of the compound that inhibits
bacterial growth by 50% compared to the untreated control, as indicated by a color change.

Nitric Oxide (NO) Production Assay

Workflow Diagram:

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12413645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Seed macrophages (e.g., RAW 264.7) Seed immune cells (e.g., PBMCs or macrophages)

in 96-well plates in 96-well plates
Pre-treat cells with Pre-treat cells with
Anti-inflammatory agent 11 Anti-inflammatory agent 11
Stimulate cells with LPS Stimulate cells with LPS

l l

Incubate for a specified time
(e.g., 6-24 hours)

l l

Incubate for 24 hours

Collect cell culture supernatant Collect cell culture supernatant
l l
Perform Griess reaction Perform ELISA for TNF-a and IL-1f3
l l
Measure absorbance at 540 nm Measure absorbance
l l
Calculate % NO inhibition Calculate % cytokine inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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